N-[1-[(butylamino)carbonyl]-2-(2-furyl)vinyl]-2-iodobenzamide
Overview
Description
N-[1-[(butylamino)carbonyl]-2-(2-furyl)vinyl]-2-iodobenzamide, also known as BF-227, is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. BF-227 is a small molecule that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for laboratory experiments.
Mechanism of Action
N-[1-[(butylamino)carbonyl]-2-(2-furyl)vinyl]-2-iodobenzamide is believed to exert its therapeutic effects through the inhibition of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of endocannabinoids, which are molecules that play a role in pain and inflammation. By inhibiting FAAH, this compound increases the levels of endocannabinoids, leading to reduced pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. Studies have shown that this compound can reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. Additionally, this compound has been shown to reduce the levels of the pain mediator prostaglandin E2. This compound has also been shown to have antioxidant effects, reducing oxidative stress in cells.
Advantages and Limitations for Lab Experiments
N-[1-[(butylamino)carbonyl]-2-(2-furyl)vinyl]-2-iodobenzamide has several advantages for laboratory experiments. It is a small molecule that is easy to synthesize and purify, making it a valuable tool for studying FAAH inhibition. Additionally, this compound has been shown to be effective in animal models, making it a promising candidate for further research. However, this compound has limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research on N-[1-[(butylamino)carbonyl]-2-(2-furyl)vinyl]-2-iodobenzamide. One area of interest is the development of this compound analogs with improved potency and selectivity for FAAH inhibition. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans. This compound may also have potential applications in the treatment of other conditions, such as anxiety and depression, which are also associated with endocannabinoid dysregulation. Overall, this compound is a promising compound for scientific research and has the potential to lead to the development of new therapies for a variety of conditions.
Scientific Research Applications
N-[1-[(butylamino)carbonyl]-2-(2-furyl)vinyl]-2-iodobenzamide has been studied for its potential therapeutic applications, including as an anticancer agent and as a treatment for inflammation and pain. Studies have shown that this compound has cytotoxic effects on cancer cells, particularly in breast cancer and lung cancer. Additionally, this compound has been shown to have anti-inflammatory effects and to reduce pain in animal models.
properties
IUPAC Name |
N-[(Z)-3-(butylamino)-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]-2-iodobenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19IN2O3/c1-2-3-10-20-18(23)16(12-13-7-6-11-24-13)21-17(22)14-8-4-5-9-15(14)19/h4-9,11-12H,2-3,10H2,1H3,(H,20,23)(H,21,22)/b16-12- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQYPGVYAEMENBG-VBKFSLOCSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C(=CC1=CC=CO1)NC(=O)C2=CC=CC=C2I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCNC(=O)/C(=C/C1=CC=CO1)/NC(=O)C2=CC=CC=C2I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19IN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.